Imidaprilat Imidaprilat Imidaprilat is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Imidaprilat competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Imidaprilat also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
Imidaprilat is a member of the class of imidazolidines that is imidapril in which the ethyl ester group has been hydrolysed to the corresponding acid group. It is the active metabolite of imidapril used to treat hypertension. It has a role as an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor, an antihypertensive agent and a drug metabolite. It is a dipeptide, a member of imidazolidines, a secondary amino compound, a dicarboxylic acid and a N-acylurea. It derives from an imidapril.
Imidaprilat, also known as 6366A, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Imidaprilat is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name: Vulcanchem
CAS No.: 89371-44-8
VCID: VC0020323
InChI: InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14-/m0/s1
SMILES: CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O
Molecular Formula: C18H23N3O6
Molecular Weight: 377.4 g/mol

Imidaprilat

CAS No.: 89371-44-8

Reference Standards

VCID: VC0020323

Molecular Formula: C18H23N3O6

Molecular Weight: 377.4 g/mol

Imidaprilat - 89371-44-8

CAS No. 89371-44-8
Product Name Imidaprilat
Molecular Formula C18H23N3O6
Molecular Weight 377.4 g/mol
IUPAC Name (4S)-3-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylic acid
Standard InChI InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14-/m0/s1
Standard InChIKey VFAVNRVDTAPBNR-UBHSHLNASA-N
Isomeric SMILES C[C@@H](C(=O)N1[C@@H](CN(C1=O)C)C(=O)O)N[C@@H](CCC2=CC=CC=C2)C(=O)O
SMILES CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O
Canonical SMILES CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O
Description Imidaprilat is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Imidaprilat competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Imidaprilat also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
Imidaprilat is a member of the class of imidazolidines that is imidapril in which the ethyl ester group has been hydrolysed to the corresponding acid group. It is the active metabolite of imidapril used to treat hypertension. It has a role as an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor, an antihypertensive agent and a drug metabolite. It is a dipeptide, a member of imidazolidines, a secondary amino compound, a dicarboxylic acid and a N-acylurea. It derives from an imidapril.
Imidaprilat, also known as 6366A, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Imidaprilat is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Synonyms 3-(2-(N-(1-carboxy-3-phenylpropyl)amino)propionyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid
6366A
imidaprilat
imidaprilat hydrochloride, (4S-(3(R*(R*)),4R*))
imidaprilat hydrochloride, (4S-(3(S*(R*)),4R*))-isomer
imidaprilat, (4S-(3(R(R*)),4R*))-isomer
imidaprilat, monosodium salt, (4S-(3(R*(R*)),4R*))-isome
PubChem Compound 5464344
Last Modified Nov 11 2021
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